Cas no 1823182-83-7 (3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine)

3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine is a high-purity heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, as well as a 1,2,4-triazole moiety bearing a methylthio group. Its structural complexity and trifluoromethyl substitutions contribute to enhanced stability and reactivity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of sulfur and nitrogen heteroatoms facilitates diverse chemical transformations, while the electron-withdrawing trifluoromethyl groups improve its binding affinity in target applications. This compound is particularly useful in the development of advanced crop protection agents and bioactive molecules due to its unique physicochemical properties. Proper handling under controlled conditions is recommended due to its reactive functional groups.

3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine structure

1823182-83-7 structure

Product Name:3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine

CAS No:1823182-83-7

MF:C₁₀H₅ClF₆N₄S

MW:362.681919813156

MDL:MFCD29042650

CID:4708545

Update Time:2025-10-30

3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine
- 3-chloro-2-[5-(methylsulfanyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine
- 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine
- MDL： MFCD29042650
- Inchi： 1S/C10H5ClF6N4S/c1-22-8-19-7(10(15,16)17)20-21(8)6-5(11)2-4(3-18-6)9(12,13)14/h2-3H,1H3
- InChI Key： ULSLBYLZCBIVRP-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C(=NC(C(F)(F)F)=N1)SC

Computed Properties

Exact Mass: 361.983
Monoisotopic Mass: 361.983
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.9

3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C165625-500mg	3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine	1823182-83-7	500mg	$ 965.00	2022-06-06
TRC	C165625-1000mg	3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine	1823182-83-7	1g	$ 1605.00	2022-06-06
TRC	C165625-2500mg	3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine	1823182-83-7	2500mg	$ 3200.00	2022-06-06
Matrix Scientific	167805-1g	3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine	1823182-83-7	1g	$447.00	2023-09-07
Matrix Scientific	167805-5g	3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine	1823182-83-7	5g	$1635.00	2023-09-07
Matrix Scientific	167805-10g	3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine	1823182-83-7	10g	$3104.00	2023-09-07

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Additional information on 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine (CAS No. 1823182-83-7)

The compound 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine (CAS No. 1823182-83-7) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique molecular structure, featuring a triazole ring and trifluoromethyl groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of chloro and methylthio substituents further enhances its potential applications, particularly in the development of advanced crop protection agents and targeted therapeutics.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their exceptional stability and bioactivity. This trend aligns with the growing focus on sustainable agriculture and precision farming, where 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine could play a pivotal role. Researchers are particularly intrigued by its potential to address challenges such as pest resistance and environmental persistence, which are hot topics in modern agrochemical innovation.

The synthesis of 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine involves sophisticated organic transformations, including heterocyclic ring formation and selective halogenation. These processes are often optimized for scalability and efficiency, reflecting the industry's shift toward green chemistry principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the purity and structural integrity of this compound, ensuring its suitability for high-value applications.

Beyond agrochemicals, CAS No. 1823182-83-7 has shown promise in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. The triazole moiety is known for its ability to mimic peptide bonds, making it a valuable scaffold in drug discovery. This dual applicability—spanning both agriculture and healthcare—positions 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine as a versatile tool for interdisciplinary research.

As the scientific community continues to explore the boundaries of functionalized heterocycles, compounds like 3-Chloro-2-(5-(methylthio)-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine are likely to remain at the forefront of innovation. Its combination of structural complexity and bioactive potential makes it a compelling subject for further study, particularly in the context of emerging technologies such as AI-driven molecular design and high-throughput screening.